Cas no 76620-02-5 (BENZALDEHYDE, 3-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)-)

• Product Name: BENZALDEHYDE, 3-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)-
• CAS No: 76620-02-5
• MF: C₁₁H₇NO₃
• MW: 201.178182840347
• CID: 3351460
• PubChem ID: 5324243
• Update Time: 2025-04-21

BENZALDEHYDE, 3-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)-
• 76620-02-5
• InChI=1/C11H7NO3/c13-7-8-2-1-3-9(6-8)12-10(14)4-5-11(12)15/h1-7
• SCHEMBL1728478
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzaldehyde
• m-Maleinimidobenzaldehyd
• DTXSID20415899

• Inchi： 1S/C11H7NO3/c13-7-8-2-1-3-9(6-8)12-10(14)4-5-11(12)15/h1-7H
• InChI Key： HEWIMBSYHHCGKZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(N2C(=O)C=CC2=O)=C1

Computed Properties

• Exact Mass: 201.042593085Da
• Monoisotopic Mass: 201.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų